1-(Chroman-3-yl)-2,2,2-trifluoroethan-1-one

• Molecular Formula: C11H9F3O2
• Molecular Weight: 230.18 g/mol
• IUPAC Name: 1-(3,4-dihydro-2H-chromen-3-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C11H9F3O2/c12-11(13,14)10(15)8-5-7-3-1-2-4-9(7)16-6-8/h1-4,8H,5-6H2
• InChI Key: DCOZOUVXNZCIJU-UHFFFAOYSA-N
• Canonical SMILES: C1C(COC2=CC=CC=C21)C(=O)C(F)(F)F

Description

1-(Chroman-3-yl)-2,2,2-trifluoroethan-1-one is a fluorinated ketone derivative featuring a chroman (benzopyran) core linked to a trifluoroacetyl group. The chroman moiety consists of a fused benzene and oxygen-containing pyran ring, which confers rigidity and aromaticity, while the trifluoromethyl ketone group enhances electrophilicity and metabolic stability. This structural combination makes the compound valuable in medicinal chemistry, particularly for targeting enzymes or receptors sensitive to fluorinated motifs.

Preparation Methods

The synthesis of 1-(Chroman-3-yl)-2,2,2-trifluoroethan-1-one typically involves the reaction of chroman derivatives with trifluoroacetylating agents. One common method is the Friedel-Crafts acylation reaction, where chroman is reacted with trifluoroacetic anhydride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the anhydride .

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield .

Chemical Reactions Analysis

1-(Chroman-3-yl)-2,2,2-trifluoroethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions using reducing agents like lithium aluminum hydride can convert the ketone group to an alcohol.

Substitution: The trifluoromethyl group can undergo nucleophilic substitution reactions, where nucleophiles replace one of the fluorine atoms.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, temperature control, and inert atmosphere to prevent unwanted side reactions. Major products formed from these reactions include alcohols, carboxylic acids, and substituted derivatives .

Scientific Research Applications

1-(Chroman-3-yl)-2,2,2-trifluoroethan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(Chroman-3-yl)-2,2,2-trifluoroethan-1-one involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes. Once inside the cell, it can interact with enzymes and receptors, modulating their activity. For example, it may inhibit oxidative stress by scavenging free radicals or modulate inflammatory pathways by inhibiting key enzymes .

Comparison with Similar Compounds

Core Heterocyclic Variations

• 1-(5-(4-Chlorophenyl)-1H-pyrrol-2-yl)-2,2,2-trifluoroethan-1-one (Pyrrole-based): Replaces chroman with a pyrrole ring, introducing nitrogen-based electronic effects. The chlorophenyl substituent enhances aromatic stacking interactions, improving binding to hydrophobic enzyme pockets .
• 1-(3-Chloro-4-(trifluoromethyl)phenyl)-2,2,2-trifluoroethan-1-one (Aromatic chlorinated): Uses a simple chlorinated benzene ring instead of chroman, reducing steric hindrance but sacrificing conformational rigidity .
• 1-(6-Chloro-1-methyl-1H-indol-3-yl)-2,2,2-trifluoroethan-1-one (Indole-based): Substitutes chroman with an indole ring, adding hydrogen-bonding capacity via the NH group, which can enhance receptor affinity .

Substituent Effects

• Chlorine vs. Trifluoromethyl : Chlorine in 1-(3-Chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one increases electronegativity and steric bulk, while trifluoromethyl groups (as in the target compound) improve lipophilicity and resistance to oxidative metabolism .
• Methoxy Groups : In 1-(3-Chloro-4,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol , methoxy substituents enhance solubility in polar solvents but reduce membrane permeability compared to the target compound’s chroman-oxygen .

Physicochemical Properties

Compound	Core Structure	Key Substituents	Solubility	Thermal Stability (°C)
1-(Chroman-3-yl)-2,2,2-trifluoroethan-1-one	Chroman	Trifluoroacetyl	Moderate (organic)	>200 (estimated)
1-(5-(4-Chlorophenyl)-1H-pyrrol-2-yl)-2,2,2-trifluoroethan-1-one	Pyrrole	4-Chlorophenyl	Low (DMSO)	180–190
1-(3-Chloro-4-(trifluoromethyl)phenyl)-2,2,2-trifluoroethan-1-one	Benzene	Cl, CF3	High (THF)	210–220
1-(6-Chloro-1-methyl-1H-indol-3-yl)-2,2,2-trifluoroethan-1-one	Indole	6-Cl, 1-methyl	Moderate (EtOH)	190–200

Key Trends :

• Solubility : Aromatic chlorinated derivatives (e.g., benzene cores) exhibit higher solubility in THF due to reduced steric hindrance, while heterocyclic cores (pyrrole, indole) require polar aprotic solvents like DMSO .
• Thermal Stability : Trifluoromethyl groups stabilize compounds against thermal degradation, with benzene-based derivatives showing the highest stability .

Chemical Reactivity

• Electrophilicity: The trifluoroacetyl group in the target compound is more electrophilic than non-fluorinated ketones, facilitating nucleophilic additions (e.g., Grignard reactions) .
• Substituent Reactivity : Chlorine in 1-(5-(4-Chlorophenyl)-1H-pyrrol-2-yl)-2,2,2-trifluoroethan-1-one enables Suzuki coupling for further functionalization, a feature less accessible in chroman derivatives due to steric constraints .
• Redox Stability : Chroman’s ether oxygen resists oxidation compared to thiophene or pyrrole rings, which are prone to ring-opening under harsh conditions .